Cas no 2227848-65-7 (tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate
• CAS No: 2227848-65-7
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 6442947
• PubChem ID: 165781596
• Update Time: 2025-08-04

tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate
• EN300-1871291
• 2227848-65-7
• tert-butyl N-{4-chloro-3-[(3R)-3-hydroxybutyl]phenyl}carbamate

• Inchi： 1S/C15H22ClNO3/c1-10(18)5-6-11-9-12(7-8-13(11)16)17-14(19)20-15(2,3)4/h7-10,18H,5-6H2,1-4H3,(H,17,19)/t10-/m1/s1
• InChI Key： FGBLSXFYWKXYSP-SNVBAGLBSA-N
• SMILES： ClC1=CC=C(C=C1CC[C@@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.1288213g/mol
• Monoisotopic Mass: 299.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate (CAS No. 2227848-65-7)

The compound tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate (CAS No. 2227848-65-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the (3R)-3-hydroxybutyl side chain, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its chiral center and functional versatility, which align with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for chiral intermediates like tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate has surged, driven by the growing emphasis on enantioselective synthesis in drug development. The 4-chloro-3-substituted phenyl moiety in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to a spike in searches for "chiral building blocks for drug discovery" and "carbamate-protected intermediates," reflecting the compound's relevance in modern organic chemistry.

From a synthetic perspective, the tert-butyl group in CAS No. 2227848-65-7 offers excellent stability under acidic conditions, making it a preferred choice for protecting amine functionalities. This property is frequently highlighted in forums discussing "amine protection strategies" and "green chemistry alternatives." Additionally, the (3R)-3-hydroxybutyl side chain introduces a stereocenter, which is critical for studies on "stereoselective catalysis"—a hot topic in academic and industrial research.

The compound's applications extend beyond pharmaceuticals. Its structural motifs are being explored in materials science, particularly in the design of polymeric coatings and biodegradable plastics. This interdisciplinary appeal has made tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate a subject of interest in searches like "sustainable material precursors" and "eco-friendly chemical synthesis."

Analytical characterization of CAS No. 2227848-65-7 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and confirm the stereochemical integrity of the (3R)-3-hydroxybutyl group—a key concern for researchers querying "chiral purity analysis" or "QC for pharmaceutical intermediates."

In summary, tert-butyl N-{4-chloro-3-(3R)-3-hydroxybutylphenyl}carbamate represents a nexus of innovation in synthetic chemistry, bridging gaps between drug discovery, sustainable materials, and analytical science. Its multifaceted utility ensures its continued prominence in both literature and laboratory workflows.